Cas no 206353-28-8 (2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride
• CAS No: 206353-28-8
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4635839
• PubChem ID: 67629839
• Update Time: 2025-06-08

2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride

• Inchi： 1S/C11H11NO3.ClH/c12-9(11(13)14)6-8-5-7-3-1-2-4-10(7)15-8;/h1-5,9H,6,12H2,(H,13,14);1H
• InChI Key： AIPMGMUQQIIYRV-UHFFFAOYSA-N
• SMILES： C(C1OC2C=CC=CC=2C=1)C(N)C(=O)O.Cl

Additional information on 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride

Research Brief on 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride (CAS: 206353-28-8): Recent Advances and Applications

The compound 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride (CAS: 206353-28-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest developments related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride as a key intermediate in the synthesis of bioactive molecules. Its benzofuran moiety, combined with the amino acid backbone, makes it a versatile scaffold for designing novel compounds with potential pharmacological activities. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, given the benzofuran group's ability to interact with neural receptors.

One of the most notable advancements in the study of this compound is its application in the synthesis of glutamate receptor modulators. Glutamate receptors play a crucial role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent in vitro studies have demonstrated that derivatives of 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride exhibit promising binding affinities to NMDA and AMPA receptors, suggesting potential neuroprotective effects.

In addition to its neurological applications, this compound has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride showed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

The synthesis of 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride has also seen methodological improvements. Recent work has focused on optimizing the yield and purity of the compound through green chemistry approaches. For instance, a 2022 study in Organic Process Research & Development detailed a novel catalytic process that reduces the use of hazardous reagents while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the growing body of research underscores the potential of 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride as a valuable tool in drug discovery and a candidate for further development in targeted therapies.

In conclusion, the compound 2-amino-3-(1-benzofuran-2-yl)propanoic acid hydrochloride (CAS: 206353-28-8) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, from neurological to antimicrobial therapies, highlight its versatility. Future research should focus on overcoming existing challenges and exploring new therapeutic avenues to fully realize its potential.